Cas no 958779-80-1 ()

• CAS No: 958779-80-1
• MF: C₁₆H₁₇N₆O₈P
• MW: 452.315343618393
• CID: 6716009
• PubChem ID: 14847
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C16H17N6O8P/c23-5-9-12(30-31(26,27)28)11(24)16(29-9)22-7-20-10-13(18-6-19-14(10)22)21-15(25)8-2-1-3-17-4-8/h1-4,6-7,9,11-12,16,23-24H,5H2,(H2,26,27,28)(H,18,19,21,25)/t9-,11-,12-,16-/m1/s1
• InChI Key： ZAAJIZNPDZSLRX-UBEDBUPSSA-N
• SMILES： P(=O)(O)(O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(NC(C3C=NC=CC=3)=O)=NC=NC1=2

Computed Properties

• Exact Mass: 452.08454852g/mol
• Monoisotopic Mass: 452.08454852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 202Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Ribonucleoside 3'-phosphates Ribonucleoside 3'-phosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Ribonucleoside 3'-phosphates